Cas no 355-71-5 (Sodium;2,2,3,3,4,4,5,5-octafluorohexanedioic Acid)

Sodium;2,2,3,3,4,4,5,5-octafluorohexanedioic Acid structure
355-71-5 structure
Product Name:Sodium;2,2,3,3,4,4,5,5-octafluorohexanedioic Acid
CAS No:355-71-5
MF:C6H2F8O4
MW:290.064910411835
CID:1471738
PubChem ID:67640
Update Time:2025-04-20

Sodium;2,2,3,3,4,4,5,5-octafluorohexanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • octafluoro-hexanedioic acid, disodium salt
    • CTK0E5314
    • octafluoro-dibenzofuran
    • perfluoroadipic acid disodium salt
    • Octafluordibenzofuran
    • Dibenzofuran, octafluoro-
    • sodium,2,2,3,3,4,4,5,5-octafluorohexanedioic acid
    • 2,2,3,3,4,4,5,5-octafluorohexanedioic acid
    • Dibenzofuran,octafluoro
    • sodium
    • D78479
    • EN300-00112
    • NCGC00013638
    • Hexanedioic acid, 2,2,3,3,4,4,5,5-octafluoro-
    • diPFHxA
    • BS-43823
    • O0260
    • BP-21132
    • 355-71-5
    • DB-048458
    • CHEMBL1741942
    • Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-
    • NSC-51277
    • DTXSID4059833
    • NCIStruc2_001295
    • CCG-36837
    • AI3-19372
    • NCGC00096750-01
    • SCHEMBL712763
    • 336-08-3
    • MFCD00066405
    • NCGC00013638-02
    • C6H2F8O4
    • NCI60_004240
    • Hexanedioic acid, octafluoro-
    • NS00010982
    • A821868
    • NCI51277
    • EINECS 206-407-1
    • Perfluorohexanedioic Acid
    • Octafluoroadipic acid
    • NSC51277
    • NCIStruc1_001037
    • Z56922170
    • Perfluoroadipic acid
    • AKOS000114556
    • Octafluorohexanedioic acid
    • Octafluoroadipic Acid, >/=98%
    • 2,2,3,3,4,4,5,5-Octafluorohexanedioic acid #
    • Sodium;2,2,3,3,4,4,5,5-octafluorohexanedioic Acid
    • Inchi: 1S/C6H2F8O4/c7-3(8,1(15)16)5(11,12)6(13,14)4(9,10)2(17)18/h(H,15,16)(H,17,18)
    • InChI Key: AXRSOGFYDSXLQX-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)(F)F)(C(C(C(=O)O)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 312.97200
  • Monoisotopic Mass: 289.98253384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 1.69680
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